Cas no 477303-34-7 (N-({4-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)adamantane-1-carboxamide)

• Product Name: N-({4-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)adamantane-1-carboxamide
• CAS No: 477303-34-7
• MF: C₂₉H₃₂N₄O₂S
• MW: 500.654985427856
• CID: 6374685
• PubChem ID: 4682232
• Update Time: 2025-07-02

N-({4-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({4-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)adamantane-1-carboxamide
• (1S,3s)-N-((4-benzyl-5-((2-oxo-2-phenylethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[[5-[(2-oxo-2-phenylethyl)thio]-4-(phenylmethyl)-4H-1,2,4-triazol-3-yl]methyl]-
• 477303-34-7
• N-[(4-benzyl-5-phenacylsulfanyl-1,2,4-triazol-3-yl)methyl]adamantane-1-carboxamide
• AKOS024580402
• F0528-1364
• Oprea1_187258
• N-({4-benzyl-5-[(2-oxo-2-phenylethyl)sulfanyl]-4H-1,2,4-triazol-3-yl}methyl)adamantane-1-carboxamide

• Inchi： 1S/C29H32N4O2S/c34-25(24-9-5-2-6-10-24)19-36-28-32-31-26(33(28)18-20-7-3-1-4-8-20)17-30-27(35)29-14-21-11-22(15-29)13-23(12-21)16-29/h1-10,21-23H,11-19H2,(H,30,35)
• InChI Key： PLAINMMJQLQTTK-UHFFFAOYSA-N
• SMILES： C12(C(NCC3N(CC4=CC=CC=C4)C(SCC(=O)C4=CC=CC=C4)=NN=3)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 500.22459745g/mol
• Monoisotopic Mass: 500.22459745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 14.26±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-({4-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)adamantane-1-carboxamide

Introduction to N-({4-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)adamantane-1-carboxamide (CAS No. 477303-34-7)

N-({4-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl-4H-1,2,4-triazol-3-yl}methyl)adamantane-1-carboxamide, identified by its CAS number 477303-34-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a triazolyl moiety linked to an adamantane core. The presence of multiple functional groups, such as the benzyl and sulfanyl substituents, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural design of N-{(4-benzyl-5-(2-oxo-2-phenylethyl)sulfanyl)-4H-[1,2,4]-triazol[3]-3(4H)-yl}methyl)adamantane[1]carboxamide is particularly noteworthy due to its potential biological activity. The adamantane group is known for its favorable pharmacokinetic properties, including high lipophilicity and metabolic stability, which enhance the bioavailability and duration of action of associated therapeutic agents. In contrast, the triazolyl ring contributes to the molecule's ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound with greater precision. Studies suggest that the sulfanyl group may play a crucial role in mediating interactions with specific protein targets, potentially leading to applications in treating inflammatory diseases or cancer. The benzyl moiety, on the other hand, may enhance the solubility and bioavailability of the compound when administered orally or intravenously.

In vitro studies have demonstrated that N-{(4-benzyl-5-(2 oxo - 2 phenylethyl) sulfanyl - 4H - [1 , 2 , 4] - tri azol [3] - 3(4H) - yl}methyl)adamantane[1]carboxamide exhibits inhibitory activity against certain enzymes implicated in pathogenic processes. For instance, preliminary data indicate that it may interfere with the activity of cyclooxygenase (COX), an enzyme involved in inflammation and pain signaling. This finding aligns with the growing interest in developing novel anti-inflammatory agents that target COX without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of this compound represents a significant achievement in organic chemistry due to its complex stereochemistry and multiple chiral centers. Researchers have employed state-of-the-art synthetic methodologies to construct the adamantane core while maintaining high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds essential for this molecule's structure.

The pharmacological profile of N-{(4-benzyl - 5 - (2 oxo - 2 phenyleth y l) sulfanyl) - 4H-[1 , 2 , 4] - tri azol[3] - 3(4H) - yl}methyl)adamantane[1]carboxamide is still under active investigation, but early results are promising. Animal models have shown that it may possess neuroprotective properties, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease. Additionally, its ability to cross the blood-brain barrier suggests that it could be delivered systemically without significant loss of efficacy.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy before human clinical trials can begin. N-{(4-benzyl - 5 - (2 oxo - 2 phenyleth y l) sulfanyl) - 4H-[1 , 2 , 4] - tri azol[3] - 3(4H) - yl}methyl)adamantane[1]carboxamide has undergone preliminary toxicity studies in cell cultures and animal models, which have revealed no significant adverse effects at moderate doses. These findings provide a foundation for further research into its therapeutic potential.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations have been used to study how N-{(4-benzyl - 5-(2 oxo - 2 phenyleth y l) sulfanyl) - 4H-[1 , 2 , 4]triazol[3]-3(4H)-yl}methyl)adamantane[1]carboxamide interacts with its target proteins at an atomic level. These simulations help researchers refine their understanding of how the compound exerts its effects and identify potential modifications that could enhance its potency or selectivity.

The future prospects for N-{(4-benzyl -5-(2 oxo – 2 phenyleth y l ) sulfanyl – [1 , 2 , 4 ] – tri azol [3 ] –3 (42 H ) – yl }methyl )adamantane[1]carboxamide are bright given its unique structural features and promising preclinical data. As research continues, additional applications may emerge in areas such as antiviral therapy or immunomodulation. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.